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Compound of Interest

Compound Name: Triethylammonium bicarbonate

Cat. No.: B8461081

Welcome to the Technical Support Center for Triethylammonium Bicarbonate (TEAB) buffer.
This resource provides researchers, scientists, and drug development professionals with
comprehensive guidance on the stability, storage, and troubleshooting of TEAB buffer for
experimental use.

Frequently Asked Questions (FAQSs)

Q1: What is Triethylammonium Bicarbonate (TEAB) buffer and what are its common
applications?

Al: Triethylammonium bicarbonate (TEAB) is a volatile buffer prepared by dissolving carbon
dioxide in an aqueous solution of triethylamine.[1] Its volatility is a key advantage, as it can be
easily removed from samples by lyophilization (freeze-drying), which is particularly useful in
applications like mass spectrometry and chromatography where sample recovery is important.
[1] Common applications include ion-exchange chromatography, reverse-phase HPLC for
separating nucleotides and oligonucleotides, and as a buffer in mass spectrometry analysis of
biomolecules.[1]

Q2: What are the recommended storage conditions for TEAB buffer?

A2: To ensure the stability of your TEAB buffer, it is recommended to store it at 2-8°C in a
tightly sealed container.[2][3] The low temperature helps to minimize the loss of volatile
components, and a tightly sealed container prevents the escape of carbon dioxide and
triethylamine.
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Q3: What is the primary cause of TEAB buffer degradation during storage?

A3: The primary cause of TEAB buffer degradation is the loss of its volatile components,
particularly carbon dioxide (COz). TEAB exists in equilibrium in solution. If the container is not
properly sealed, CO2z can escape into the atmosphere. This loss of COz shifts the equilibrium,
leading to an increase in the pH of the buffer. The volatility of triethylamine can also contribute
to changes in buffer concentration over time.

Q4: How does the degradation of TEAB buffer affect experimental results?

A4: Degradation of TEAB buffer, primarily the increase in pH, can have significant impacts on
experimental outcomes. In HPLC, a shift in mobile phase pH can lead to changes in analyte
retention times, loss of resolution, and peak tailing.[4] For pH-sensitive enzymatic reactions,
such as trypsin digestion, an incorrect pH can reduce enzyme activity and lead to incomplete
digestion.

Q5: What is the expected shelf life of TEAB buffer?

A5: The shelf life of TEAB buffer is highly dependent on storage conditions and the specific
requirements of the application. For some commercial TEAB solutions, if a retest date is not
provided on the Certificate of Analysis, a definitive shelf life has not been determined, and a
standard one-year warranty may apply.[3] However, for high-sensitivity applications like
oligonucleotide analysis, it is recommended that ion-pair buffers be used within five days of
preparation. A freshly prepared 2 M stock solution may be stored for up to two days in a
refrigerator. It is best practice to prepare fresh buffer for critical experiments or to validate the
quality of stored buffer before use.

Summary of TEAB Buffer Stability and Storage
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Troubleshooting Guides
Issue 1: Drifting Retention Times in HPLC

Symptom: You observe a gradual shift in the retention times of your analytes during an HPLC
run using a TEAB buffer mobile phase.

Potential Cause: The pH of the TEAB buffer in your mobile phase reservoir is changing over
time due to the loss of COs-.

Troubleshooting Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Stability of
Triethylammonium Bicarbonate (TEAB) Buffer]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b8461081#stability-of-triethylammonium-
bicarbonate-buffer-during-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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